Cas no 898766-96-6 (1-(3-Bromophenyl)-6-chloro-1-oxohexane)

• Product Name: 1-(3-Bromophenyl)-6-chloro-1-oxohexane
• CAS No: 898766-96-6
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 994115
• PubChem ID: 24723807
• Update Time: 2025-08-04

1-(3-Bromophenyl)-6-chloro-1-oxohexane Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMOPHENYL)-6-CHLORO-1-OXOHEXANE
• 1-(3-bromophenyl)-6-chlorohexan-1-one
• 898766-96-6
• AKOS016019620
• MFCD00672052
• DTXSID40642206
• SCHEMBL13472220
• DB-097511
• 1-(3-Bromophenyl)-6-chloro-1-oxohexane

• MDL： MFCD00672052
• Inchi： 1S/C12H14BrClO/c13-11-6-4-5-10(9-11)12(15)7-2-1-3-8-14/h4-6,9H,1-3,7-8H2
• InChI Key： SZGFTRVMOQSYHY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCCCl)=O

Computed Properties

• Exact Mass: 287.99200
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Bromophenyl)-6-chloro-1-oxohexane

Introduction to 1-(3-Bromophenyl)-6-chloro-1-oxohexane (CAS No. 898766-96-6) in Modern Chemical Research

1-(3-Bromophenyl)-6-chloro-1-oxohexane, identified by the Chemical Abstracts Service Number (CAS No.) 898766-96-6, is a significant compound in the realm of pharmaceutical and chemical synthesis. This molecule, featuring a bromophenyl group and a chloro-substituted hexane backbone with a ketone functional group, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both bromine and chlorine atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 1-(3-Bromophenyl)-6-chloro-1-oxohexane is highly intriguing from a synthetic chemistry perspective. The bromophenyl ring, with its electron-withdrawing bromine atom, can participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds. These biaryl structures are prevalent in many biologically active molecules, including several FDA-approved drugs. The chloro-substituted hexane chain introduces further reactivity, allowing for nucleophilic substitution reactions that can be exploited to introduce diverse functional groups. Additionally, the ketone group at the C1 position provides a site for reduction to an alcohol or further functionalization via condensation reactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 1-(3-Bromophenyl)-6-chloro-1-oxohexane has emerged as a key intermediate in the synthesis of molecules designed to disrupt these interactions. PPIs play crucial roles in numerous cellular processes, making them attractive targets for drug discovery. By modulating PPIs, researchers aim to develop treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 1-(3-Bromophenyl)-6-chloro-1-oxohexane make it an excellent starting point for designing molecules that can selectively bind to specific PPIs.

One of the most notable applications of 1-(3-Bromophenyl)-6-chloro-1-oxohexane is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in cancer cells. Inhibiting these kinases can lead to the disruption of abnormal signaling networks and halt tumor growth. Researchers have leveraged the reactivity of 1-(3-Bromophenyl)-6-chloro-1-oxohexane to develop novel kinase inhibitors with improved selectivity and potency. For instance, derivatives of this compound have been shown to inhibit tyrosine kinases, which are involved in processes such as cell proliferation and survival. These findings highlight the compound's potential as a building block for anticancer agents.

The synthesis of 1-(3-Bromophenyl)-6-chloro-1-oxohexane itself is a testament to the advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have made it possible to construct complex molecules with high precision and yield. The synthesis typically involves the bromination of 3-bromobenzene followed by reaction with a chlorinated hexanone derivative. This approach allows for good control over regioselectivity and functional group compatibility, ensuring that subsequent modifications can be performed without unwanted side reactions.

Recent studies have also explored the use of 1-(3-Bromophenyl)-6-chloro-1-oxohexane in the development of photodynamic therapy (PDT) agents. PDT is a treatment modality that uses light-sensitive compounds (photosensitizers) to generate reactive oxygen species (ROS) that damage target cells. The bromophenyl moiety can be incorporated into photosensitizer molecules due to its ability to enhance light absorption properties while maintaining metabolic stability. This has led to the design of novel photosensitizers that exhibit improved efficacy in killing cancer cells while minimizing toxicity to healthy tissues.

The versatility of 1-(3-Bromophenyl)-6-chloro-1-oxohexane extends beyond its use as an intermediate in drug discovery. It has also found applications in materials science, particularly in the development of organic electronic materials such as organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the phenyl ring and the ketone group allows for tunable electronic properties, making this compound a valuable candidate for designing advanced materials with specific optoelectronic characteristics.

In conclusion,1-(3-Bromophenyl)-6-chloro-1-oxohexane (CAS No. 898766-96-6) is a multifaceted compound with significant potential across various fields of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and PPI modulators. Additionally, its applications in photodynamic therapy and organic electronics underscore its broad utility. As research continues to uncover new synthetic strategies and applications,1-(3-Bromophenyl)-6-chloro-1-oxohexane is poised to remain at the forefront of chemical innovation.